Cas no 5063-71-8 (3-amino-6-chloro-N-methyl-2-Pyrazinecarboxamide)

3-amino-6-chloro-N-methyl-2-Pyrazinecarboxamide structure
5063-71-8 structure
Product Name:3-amino-6-chloro-N-methyl-2-Pyrazinecarboxamide
CAS No:5063-71-8
MF:C6H7ClN4O
MW:186.598979234695
CID:2113448
Update Time:2023-11-19

3-amino-6-chloro-N-methyl-2-Pyrazinecarboxamide Chemical and Physical Properties

Names and Identifiers

    • 3-amino-6-chloro-N-methyl-2-Pyrazinecarboxamide
    • 2-Pyrazinecarboxamide, 3-amino-6-chloro-N-methyl-
    • CID 91618745
    • Inchi: 1S/C6H7ClN4O/c1-9-6(12)4-5(8)10-2-3(7)11-4/h2H,1H3,(H2,8,10)(H,9,12)
    • InChI Key: UVJDQMUYBJFTDO-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C(C(NC)=O)=N1)N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 177
  • Topological Polar Surface Area: 80.9

Experimental Properties

  • Density: 1.430±0.06 g/cm3(Predicted)
  • Melting Point: 152.5-154.5 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 380.6±42.0 °C(Predicted)
  • pka: 12.36±0.46(Predicted)
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